Cas no 1334177-98-8 (Methoxytrityl-N-PEG8-acid)

Methoxytrityl-N-PEG8-acid is a polyethylene glycol (PEG)-based linker featuring a methoxytrityl (MMTr) protecting group at the amine terminus and a carboxylic acid functionality at the opposite end. The MMTr group provides selective protection for amines, enabling controlled deprotection under mild acidic conditions, while the PEG8 spacer enhances solubility and reduces steric hindrance in conjugation reactions. The terminal acid group allows for efficient coupling to amines or hydroxyls via standard activation methods. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and bioconjugation, offering improved reaction efficiency and flexibility in designing complex molecular architectures. Its stability and orthogonal protection make it valuable for controlled synthetic applications.
Methoxytrityl-N-PEG8-acid structure
Methoxytrityl-N-PEG8-acid structure
Product Name:Methoxytrityl-N-PEG8-acid
CAS No:1334177-98-8
MF:C39H55NO11
MW:713.854112863541
CID:4589038
Update Time:2025-06-30

Methoxytrityl-N-PEG8-acid Chemical and Physical Properties

Names and Identifiers

    • Methoxytrityl-N-PEG8-Acid
    • Methoxytrityl-N-PEG8-acid
    • Inchi: 1S/C39H55NO11/c1-43-37-14-12-36(13-15-37)39(34-8-4-2-5-9-34,35-10-6-3-7-11-35)40-17-19-45-21-23-47-25-27-49-29-31-51-33-32-50-30-28-48-26-24-46-22-20-44-18-16-38(41)42/h2-15,40H,16-33H2,1H3,(H,41,42)
    • InChI Key: DKJLBNRWDGFKSZ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCOCCOCCOCCOCCOCCOCCOCCOCCNC(C1=CC=C(OC)C=C1)(C1=CC=CC=C1)C1=CC=CC=C1

Methoxytrityl-N-PEG8-acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Methoxytrityl-N-PEG8-acid Related Literature

Additional information on Methoxytrityl-N-PEG8-acid

Methoxytrityl-N-PEG8-acid (CAS No. 1334177-98-8): A Versatile Reagent in Pharmaceutical and Biomedical Applications

Methoxytrityl-N-PEG8-acid (CAS No. 1334177-98-8) is a highly versatile reagent that has gained significant attention in the pharmaceutical and biomedical research communities. This compound, characterized by its unique combination of a methoxytrityl (Mmt) protecting group and an N-PEG8-acid moiety, offers a wide range of applications in drug delivery, bioconjugation, and materials science. In this article, we will delve into the chemical structure, synthesis, properties, and recent advancements in the use of Methoxytrityl-N-PEG8-acid in various research fields.

The chemical structure of Methoxytrityl-N-PEG8-acid is composed of a methoxytrityl (Mmt) protecting group attached to an N-PEG8-acid chain. The Mmt group is known for its stability under mild acidic conditions and its ease of removal under specific deprotection conditions, making it an ideal choice for protecting functional groups during complex synthesis processes. The N-PEG8-acid chain, on the other hand, provides excellent water solubility and biocompatibility, which are crucial for many pharmaceutical and biomedical applications.

The synthesis of Methoxytrityl-N-PEG8-acid typically involves several steps. First, the methoxytrityl chloride is reacted with an amino-functionalized PEG to form the protected PEG intermediate. This intermediate is then further modified to introduce the carboxylic acid functionality at the terminus of the PEG chain. The resulting compound can be purified using standard techniques such as column chromatography or size-exclusion chromatography.

One of the key properties of Methoxytrityl-N-PEG8-acid is its ability to form stable conjugates with various biomolecules. This property has been extensively utilized in the development of targeted drug delivery systems. For example, recent studies have shown that Methoxytrityl-N-PEG8-acid can be conjugated to antibodies or peptides to enhance their pharmacokinetic properties and reduce immunogenicity. This has significant implications for the treatment of diseases such as cancer and autoimmune disorders.

In addition to drug delivery, Methoxytrityl-N-PEG8-acid has also found applications in the field of materials science. Its amphiphilic nature makes it suitable for the preparation of self-assembling nanoparticles and hydrogels. These materials have been used in tissue engineering, wound healing, and controlled release systems. For instance, a recent study published in the journal Biomaterials demonstrated that nanoparticles formulated with Methoxytrityl-N-PEG8-acid showed enhanced cellular uptake and sustained release of therapeutic agents.

The biocompatibility and low toxicity of Methoxytrityl-N-PEG8-acid make it an attractive candidate for use in clinical settings. Preclinical studies have shown that compounds derived from Methoxytrityl-N-PEG8-acid exhibit minimal cytotoxicity and excellent biodegradability. These properties are crucial for ensuring patient safety and minimizing adverse effects during treatment.

Recent advancements in synthetic methods have further expanded the utility of Methoxytrityl-N-PEG8-acid. For example, click chemistry techniques have been employed to efficiently conjugate this reagent with various functional groups, enabling the rapid development of new bioconjugates. This approach has been particularly useful in the creation of multifunctional nanoparticles for imaging and therapeutic applications.

In conclusion, Methoxytrityl-N-PEG8-acid (CAS No. 1334177-98-8) is a highly versatile reagent with a wide range of applications in pharmaceutical and biomedical research. Its unique chemical structure and properties make it an ideal choice for developing targeted drug delivery systems, self-assembling materials, and bioconjugates. As research in these areas continues to advance, the potential uses of Methoxytrityl-N-PEG8-acid are likely to expand even further, contributing to significant advancements in healthcare and materials science.

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